Cas no 138621-65-5 (Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro-)

• Product Name: Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro-
• CAS No: 138621-65-5
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5218446
• Update Time: 2025-07-16

Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro-

• Inchi： 1S/C12H10F3NO3/c1-19-6-2-3-7-8(4-6)9(5-10(7)17)16-11(18)12(13,14)15/h2-4,9H,5H2,1H3,(H,16,18)
• InChI Key： CFPKKCPREADDCE-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C=CC(OC)=C2)C(=O)C1)(=O)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro-

Comprehensive Overview of Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro- (CAS No. 138621-65-5)

Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro- (CAS No. 138621-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of trifluoroacetamide derivatives, which are known for their versatility in synthetic chemistry and biological applications. The presence of the methoxy and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents and crop protection solutions.

In recent years, the demand for fluorinated compounds like Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro- has surged, driven by their applications in drug discovery and sustainable agriculture. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its role in modulating enzyme activity and cellular pathways. The compound's CAS No. 138621-65-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific investigations.

One of the key advantages of Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro- lies in its structural stability and solubility profile, which are critical for formulation development. Its indene core provides a rigid framework that can be functionalized to yield derivatives with tailored properties. This adaptability has led to its use in high-throughput screening campaigns, where it serves as a building block for libraries of compounds targeting various diseases.

The agrochemical sector also benefits from this compound, as its trifluoroacetamide moiety exhibits herbicidal and fungicidal activities. With growing concerns about food security and sustainable farming practices, CAS No. 138621-65-5 is being evaluated for its efficacy in protecting crops against resistant pests. Its low environmental persistence aligns with the global push for greener agrochemicals, making it a candidate for next-generation formulations.

From a synthetic chemistry perspective, the preparation of Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro- involves multi-step reactions, including condensation and fluorination processes. Optimizing these procedures to achieve high yields and purity is a focal point for industrial chemists. The compound's spectroscopic data (e.g., NMR, IR) is well-documented, aiding in its characterization and quality control.

In the context of drug delivery systems, this compound's lipophilicity and hydrogen-bonding capacity make it a promising candidate for enhancing the bioavailability of poorly soluble drugs. Its integration into nanocarriers and prodrug strategies is an area of active exploration, particularly for oncology and CNS disorders. The rise of personalized medicine has further amplified interest in such tailored molecular entities.

Environmental and regulatory considerations are also paramount when working with Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro-. Its biodegradability and toxicological profile are under scrutiny to ensure compliance with global safety standards. Researchers are employing computational modeling to predict its environmental fate and optimize its design for minimal ecological impact.

In summary, Acetamide, N-(2,3-dihydro-6-methoxy-3-oxo-1H-inden-1-yl)-2,2,2-trifluoro- (CAS No. 138621-65-5) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and adaptability position it as a cornerstone in innovation-driven industries. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.